Cas no 1710201-74-3 (3-[3-(2-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine)
3-[3-(2-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine Chemical and Physical Properties
Names and Identifiers
-
- 3-[3-(2-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine
-
- Inchi: 1S/C13H9FN4O/c14-10-6-2-1-4-8(10)12-17-13(19-18-12)9-5-3-7-16-11(9)15/h1-7H,(H2,15,16)
- InChI Key: UQSQWLDUAMFZTD-UHFFFAOYSA-N
- SMILES: C1(N)=NC=CC=C1C1ON=C(C2=CC=CC=C2F)N=1
3-[3-(2-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM510160-1g |
3-(3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine |
1710201-74-3 | 97% | 1g |
$505 | 2023-02-17 |
3-[3-(2-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 3-[3-(2-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine
3-[3-(2-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine: A Comprehensive Overview
The compound with CAS No. 1710201-74-3, known as 3-[3-(2-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine, has recently garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a derivative of pyridine and oxadiazole, two heterocyclic systems that are widely studied for their unique electronic properties and potential applications in drug design. The fluorophenyl group attached to the oxadiazole ring introduces additional electronic effects, making this compound a promising candidate for various biological assays.
Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The oxadiazole ring, a five-membered heterocycle containing one oxygen and two nitrogen atoms, is particularly interesting because of its planar structure and ability to form hydrogen bonds. This makes it an ideal scaffold for designing bioactive molecules. The pyridine ring, on the other hand, contributes electron-withdrawing effects that can enhance the overall reactivity of the compound.
The synthesis of 3-[3-(2-fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine involves a multi-step process that typically begins with the preparation of the oxadiazole intermediate. Researchers have optimized this process by employing microwave-assisted synthesis techniques, which significantly reduce reaction times while maintaining high yields. The introduction of the fluorophenyl group is achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions used.
One of the most exciting aspects of this compound is its potential application in drug discovery. Preliminary biological assays have shown that it exhibits moderate activity against several cancer cell lines, suggesting its role as a potential anticancer agent. The fluorophenyl group is believed to play a critical role in modulating the compound's bioavailability and pharmacokinetic properties. Furthermore, computational studies using molecular docking have revealed that this compound can bind effectively to key protein targets involved in cell proliferation and apoptosis.
In addition to its therapeutic potential, 3-[3-(2-fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine has also been explored for its electronic properties in materials science. Its planar structure and conjugated system make it a suitable candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical stability.
The toxicity profile of this compound is another area of active investigation. Initial acute toxicity studies indicate that it has a relatively low toxicity profile when administered at therapeutic doses. However, long-term studies are still needed to fully understand its safety profile and potential for chronic exposure. Regulatory agencies have expressed interest in this compound due to its novel structure and potential benefits, but further testing is required before it can be approved for clinical use.
Looking ahead, the development of 3-[3-(2-fluoro-phenyl)-[1,2,4]oxadiazol-5-yll-pyridin-zlamine represents a significant step forward in the design of bioactive heterocyclic compounds. Its unique combination of electronic effects and structural features makes it a versatile building block for future drug discovery efforts. As research continues to uncover its full potential, this compound is poised to make a meaningful impact in both medicinal chemistry and materials science.
1710201-74-3 (3-[3-(2-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)